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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Ac-DEVD-CHO, a potent

and reversible tetrapeptide aldehyde inhibitor of caspase-3 and caspase-7. Understanding the

optimal treatment duration is critical for achieving effective inhibition in various experimental

models. This document outlines recommended protocols, summarizes key quantitative data

from published studies, and provides visualizations to aid in experimental design.

Introduction to Ac-DEVD-CHO
Ac-DEVD-CHO (N-Acetyl-Asp-Glu-Val-Asp-CHO) is a synthetic, cell-permeable peptide

inhibitor that mimics the caspase-3 cleavage site in its natural substrate, PARP (Poly (ADP-

ribose) polymerase)[1]. Its aldehyde functional group interacts with the active site cysteine of

caspase-3, leading to potent and reversible inhibition. With a Ki value of approximately 0.23 nM

for caspase-3, it is a highly effective tool for studying the downstream events of caspase-3

activation in apoptosis[2][3]. While highly potent for caspase-3, it's important to note that Ac-
DEVD-CHO also exhibits inhibitory activity against other caspases, such as caspase-7[3].

Signaling Pathway of Caspase-3 Activation and
Inhibition
The following diagram illustrates the intrinsic and extrinsic apoptosis pathways leading to the

activation of caspase-3, the executioner caspase, and the point of inhibition by Ac-DEVD-CHO.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b179300?utm_src=pdf-interest
https://www.benchchem.com/product/b179300?utm_src=pdf-body
https://www.benchchem.com/product/b179300?utm_src=pdf-body
https://www.benchchem.com/product/b179300?utm_src=pdf-body
https://www.bdbiosciences.com/content/bdb/paths/generate-tds-document.cn.556465.pdf
https://www.medchemexpress.com/Ac-DEVD-CHO.html
https://www.stemcell.com/products/ac-devd-cho.html
https://www.benchchem.com/product/b179300?utm_src=pdf-body
https://www.benchchem.com/product/b179300?utm_src=pdf-body
https://www.stemcell.com/products/ac-devd-cho.html
https://www.benchchem.com/product/b179300?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caspase-3 Activation and Inhibition Pathway

Extrinsic Pathway

Intrinsic Pathway

Execution Pathway Caspase-3 Activation and Inhibition Pathway

Caspase-3 Activation and Inhibition Pathway

FasL / TNF

Fas Receptor

FADD

Pro-caspase-8

Caspase-8

Pro-caspase-3

DNA Damage

Mitochondrion

Cytochrome c

Apaf-1

Apoptosome

Pro-caspase-9

Caspase-9

Caspase-3

PARP

Ac-DEVD-CHO

Apoptosis

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 1: Cell-Free Caspase-3 Inhibition Workflow
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Protocol 2: Cell-Based Apoptosis Inhibition Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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